Cas no 1805531-98-9 (3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine)

3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine is a halogenated pyridine derivative with a reactive bromomethyl group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of difluoromethyl and fluoro substituents enhances its utility in the development of bioactive compounds, particularly in agrochemicals and medicinal chemistry. The bromomethyl group offers a versatile handle for further functionalization, enabling cross-coupling, nucleophilic substitution, or other derivatization reactions. Its structural features contribute to improved metabolic stability and lipophilicity in target molecules. This compound is particularly useful in the design of fluorinated heterocycles, where selective incorporation of halogens and fluorinated groups is critical for optimizing physicochemical and biological properties.

3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine structure

1805531-98-9 structure

Product Name:3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine

CAS No:1805531-98-9

MF:C₈H₇BrF₃N

MW:254.047091722488

CID:4882930

Update Time:2025-05-20

3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine
- Inchi： 1S/C8H7BrF3N/c1-4-5(3-9)6(10)2-7(13-4)8(11)12/h2,8H,3H2,1H3
- InChI Key： DFPYXNXAOJALEH-UHFFFAOYSA-N
- SMILES： BrCC1=C(C=C(C(F)F)N=C1C)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 168
XLogP3: 2.6
Topological Polar Surface Area: 12.9

3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029035021-250mg	3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine	1805531-98-9	95%	250mg	$1,058.40	2022-04-01
Alichem	A029035021-500mg	3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine	1805531-98-9	95%	500mg	$1,802.95	2022-04-01
Alichem	A029035021-1g	3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine	1805531-98-9	95%	1g	$2,779.20	2022-04-01

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Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine

3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine: A Comprehensive Overview

3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine (CAS No. 1805531-98-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridines, which are aromatic heterocycles with a nitrogen atom in the ring. The unique substitution pattern of this molecule, featuring bromomethyl, difluoromethyl, fluoro, and methyl groups, endows it with distinctive chemical properties and reactivity.

The synthesis of 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine involves a series of advanced organic reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity in the formation of this compound.

One of the most promising applications of 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine lies in its potential as an intermediate in drug discovery. The bromomethyl group serves as a versatile leaving group, enabling the formation of various bioactive derivatives through substitution reactions. For example, recent research has demonstrated the ability to convert this compound into potent inhibitors of kinase enzymes, which are key targets in cancer therapy.

In the field of agrochemistry, 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine has shown potential as a precursor for herbicides and insecticides. The presence of fluorinated substituents enhances the stability and bioavailability of these compounds in agricultural settings. Studies conducted in 2023 have revealed that derivatives of this compound exhibit remarkable efficacy against glyphosate-resistant weeds, making them valuable candidates for sustainable pest management.

The electronic properties of 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine also make it an attractive candidate for applications in materials science. Its ability to act as an electron-deficient aromatic system makes it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in computational chemistry have allowed researchers to predict and optimize the electronic characteristics of this compound for specific applications.

From a safety standpoint, 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine must be handled with care due to its chemical reactivity. Proper storage conditions and handling protocols are essential to ensure workplace safety and environmental protection. Regulatory agencies have established guidelines for the safe use and disposal of this compound to minimize its impact on human health and ecosystems.

In conclusion, 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoro-2-methylpyridine (CAS No. 1805531-98-9) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it a valuable tool in modern chemistry research. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an even greater role in shaping future innovations.